Cas no 42901-91-7 (2-ethyl-6-nitro-1-benzofuran-3-carbonitrile)

• Product Name: 2-ethyl-6-nitro-1-benzofuran-3-carbonitrile
• CAS No: 42901-91-7
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 928557
• PubChem ID: 298949
• Update Time: 2025-04-19

2-ethyl-6-nitro-1-benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-nitro-1-benzofuran-3-carbonitrile
• AC1L6TW3
• NSC171325
• NSC-171325
• 42901-91-7
• DTXSID20305645

• Inchi： 1S/C11H8N2O3/c1-2-10-9(6-12)8-4-3-7(13(14)15)5-11(8)16-10/h3-5H,2H2,1H3
• InChI Key： IFSDQBZOQTYYDL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C#N)=C1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 80.07
• LogP: 3.29828